Cas no 2402789-62-0 ((3R,5R)-5-(aminomethyl)-1-(6-aminopyrimidin-4-yl)pyrrolidin-3-ol)

• Product Name: (3R,5R)-5-(aminomethyl)-1-(6-aminopyrimidin-4-yl)pyrrolidin-3-ol
• CAS No: 2402789-62-0
• MF: C₉H₁₅N₅O
• MW: 209.248300790787
• CID: 6196482
• PubChem ID: 145915502
• Update Time: 2025-05-20

(3R,5R)-5-(aminomethyl)-1-(6-aminopyrimidin-4-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (3R,5R)-5-(aminomethyl)-1-(6-aminopyrimidin-4-yl)pyrrolidin-3-ol
• EN300-7356045
• 2402789-62-0

• Inchi： 1S/C9H15N5O/c10-3-6-1-7(15)4-14(6)9-2-8(11)12-5-13-9/h2,5-7,15H,1,3-4,10H2,(H2,11,12,13)/t6-,7-/m1/s1
• InChI Key： IHSAYHQZQMMSRB-RNFRBKRXSA-N
• SMILES： O[C@H]1CN(C2C=C(N)N=CN=2)[C@@H](CN)C1

Computed Properties

• Exact Mass: 209.12766012g/mol
• Monoisotopic Mass: 209.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 101Ų

Additional information on (3R,5R)-5-(aminomethyl)-1-(6-aminopyrimidin-4-yl)pyrrolidin-3-ol

Introduction to (3R,5R)-5-(aminomethyl)-1-(6-aminopyrimidin-4-yl)pyrrolidin-3-ol (CAS No. 2402789-62-0)

Chemical entities play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, (3R,5R)-5-(aminomethyl)-1-(6-aminopyrimidin-4-yl)pyrrolidin-3-ol, identified by its CAS number 2402789-62-0, has garnered significant attention due to its unique structural and pharmacological properties. This compound, characterized by its complex stereochemistry and functional groups, represents a promising candidate for further investigation in medicinal chemistry.

The molecular structure of (3R,5R)-5-(aminomethyl)-1-(6-aminopyrimidin-4-yl)pyrrolidin-3-ol consists of a pyrrolidine core substituted with an aminomethyl group at the 5-position and a 6-amino-substituted pyrimidine moiety at the 1-position. This arrangement not only contributes to its distinct physicochemical properties but also opens up diverse possibilities for biological interactions. The presence of both primary amine functionalities provides multiple sites for further derivatization, enabling the synthesis of analogs with tailored pharmacological profiles.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The pyrrolidine scaffold is particularly well-suited for this purpose due to its ability to mimic natural biomolecules and interact with biological targets. The (3R,5R)-5-(aminomethyl)-1-(6-aminopyrimidin-4-yl)pyrrolidin-3-ol structure, with its dual amine groups, offers a versatile platform for designing molecules that can modulate enzyme activity or receptor binding. This has led to its exploration as a potential therapeutic agent in several areas, including oncology and inflammatory diseases.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The stereochemistry at the 3-position and 5-position of the pyrrolidine ring is crucial for its biological activity. Studies have shown that enantiomeric purity significantly influences the pharmacokinetic and pharmacodynamic properties of chiral compounds. The (3R,5R) configuration of (3R,5R)-5-(aminomethyl)-1-(6-aminopyrimidin-4-yl)pyrrolidin-3-ol has been found to enhance binding affinity and reduce off-target effects compared to other stereoisomers.

The 6-amino-substituted pyrimidine moiety is another key feature that contributes to the compound's potential therapeutic value. Pyrimidine derivatives are well-known for their role in various biological processes, including DNA synthesis and repair. By incorporating this moiety into the pyrrolidine core, researchers aim to develop molecules that can interact with specific enzymes or receptors involved in disease pathways. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression.

Advances in computational chemistry have further accelerated the discovery process for novel bioactive molecules like (3R,5R)-5-(aminomethyl)-1-(6-aminopyrimidin-4-yl)pyrrolidin-3-ol. Molecular modeling techniques allow researchers to predict binding modes and affinity profiles with high accuracy, thereby guiding the design of more effective derivatives. These computational approaches have been instrumental in identifying promising candidates for experimental validation.

The synthesis of (3R,5R)-5-(aminomethyl)-1-(6-aminopyrimidin-4-yl)pyrrolidin-3-ol presents both challenges and opportunities for synthetic chemists. The need for precise stereocontrol at multiple centers requires sophisticated synthetic strategies. However, recent advancements in asymmetric catalysis have made it possible to achieve high enantiomeric purity efficiently. These methods not only improve yield but also reduce the environmental impact of synthetic processes.

In conclusion, (3R,5R)-5-(aminomethyl)-1-(6-amino-pyr-imid-in -4 -y l)p y r -r oli-d i n -3 -ol (CAS No. 2402789 -62 -0) represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its complex stereochemistry and functional groups make it an attractive scaffold for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new biological targets and mechanisms, compounds like this are poised to play a crucial role in the development of next-generation therapeutics.